Cas no 88899-55-2 (Bafilomycin A1)

• Product Name: Bafilomycin A1
• CAS No: 88899-55-2
• MF: C₃₅H₅₈O₉
• MW: 622.829632282257
• MDL: MFCD06795130
• CID: 722644
• PubChem ID: 24891613
• Update Time: 2024-10-26

Bafilomycin A1 Chemical and Physical Properties

Names and Identifiers

• BAFILOMYCIN A1
• BAFILOMYCIN A1, STREPTOMYCES GRISEUS
• Bafilomycin A1 from Streptomycesgriseus, 10 ug
• (3Z,5E,7R,8S,9S,11E,13E,15S,16R)-8-Hydroxy-16-((1S,2R,3S)-2-hydroxy-1-methyl-3-((2R,4R,5S,6R)-tetrahydro-2,4-dihydroxy-5
• BafilomycinA1fromStreptomycesgriseus
• 21-O-de(3-carboxy-1-oxo-2-propenyl)-2-demethyl-2-methoxy-24-methyl-hygrolidin
• Bafilomycin A1 (NSC 381866)
• (3Z,5E,7R,8S,9S,11E,13E,15S,16R)-8-Hydroxy-16-[(1S,2R,3S)-2-hydroxy-1-Methyl-3-[(2R,4R,5S,6R)-tetrahydro-2,4-dihydroxy-5-Methyl-6-(1-Methylethyl)-2H-pyran-2-yl]butyl]-3
• bafilomycin
• Bafilomycin A1 from Streptomyces griseus
• Bafilomycin A
• (-)-Bafilomycin A1
• Bafilomycin A1 Bafilomycin A1 from Streptomyces griseus
• Bafilomycin A1(Baf-A1)
• Bafilomycin A1, 95%, from Streptomyces griseus
• CS-1163
• Bafilomycin A1, Streptomyces griseus - CAS 88899-55-2 - Calbiochem
• 88899-55-2
• FT-0699152
• NCI60_003625
• SY078075
• 16-[4-(2,4-dihydroxy-5-methyl-6-propan-2-yloxan-2-yl)-3-hydroxypentan-2-yl]-8-hydroxy-3,15-dimethoxy-5,7,9,11-tetramethyl-1-oxacyclohexadeca-3,5,11,13-tetraen-2-one
• NS00011695
• C35H58O9
• (3Z,5E,7R,8S,9S,11E,13E,15S,16R)-16-[(1S,2R,3S)-3-[(2R,4R,5S,6R)-2,4-dihydroxy-6-isopropyl-5-methyl-tetrahydropyran-2-yl]-2-hydroxy-1-methyl-butyl]-8-hydroxy-3,15-dimethoxy-5,7,9,11-tetramethyl-1-oxacyclohexadeca-3,5,11,13-tetraen-2-one
• NCGC00163426-02
• (3Z,5E,7R,8S,9S,11E,13E,15S,16R)-16-{(2S,3R,4S)-4-[(2R,4R,5S,6R)-2,4-dihydroxy-6-isopropyl-5-methyltetrahydro-2H-pyran-2-yl]-3-hydroxypentan-2-yl}-8-hydroxy-3,15-dimethoxy-5,7,9,11-tetramethyloxacyclohexadeca-3,5,11,13-tetraen-2-one
• MEGxm0_000385
• ACon0_000813
• AKOS030213158
• BSPBio_001470
• NSC381866
• CHEBI:22689
• BDBM50064186
• HB1125
• Q4841341
• Hygrolidin, 21-O-de(3-carboxy-1-oxo-2-propenyl)-2-demethyl-2-methoxy-24-methyl-
• (3Z,5E,7R,8S,9S,11E,13E,15S,16R)-8-Hydroxy-16-[(1S,2R,3S)-2-hydroxy-1-methyl-3-[(2R,4R,5S,6R)-tetrahydro-2,4-dihydroxy-5-methyl-6-(1-methylethyl)-2H-pyran-2-yl]butyl]-3,15-dimethoxy-5,7,9,11-tetramethyloxacyclohexadeca-3,5,11,13-tetraen-2-one
• DB06733
• MFCD06795130
• BafA1
• CHEMBL290814
• SCHEMBL13775181
• HMS3402J12
• CHEMBL1997889
• NSC-381866
• BAFILOMYCIN DERIV.
• (3Z,5E,11E,13E)-16-[4-(2,4-dihydroxy-5-methyl-6-propan-2-yloxan-2-yl)-3-hydroxypentan-2-yl]-8-hydroxy-3,15-dimethoxy-5,7,9,11-tetramethyl-1-oxacyclohexadeca-3,5,11,13-tetraen-2-one
• BS-1172
• DTXSID201015547
• DTXCID801473810
• (3Z,5E,7R,8S,9S,11E,13E,15S,16R)-16-((2S,3R,4S)-4-((2R,4R,5S,6R)-2,4-dihydroxy-6-isopropyl-5-methyltetrahydro-2H-pyran-2-yl)-3-hydroxypentan-2-yl)-8-hydroxy-3,15-dimethoxy-5,7,9,11-tetramethyloxacyclohexadeca-3,5,11,13-tetraen-2-one
• (3Z,5E,7R,8S,9S,11E,13E,15S,16R)-16-[(2S,3R,4S)-4-[(2R,4R,5S,6R)-2,4-dihydroxy-5-methyl-6-propan-2-yloxan-2-yl]-3-hydroxypentan-2-yl]-8-hydroxy-3,15-dimethoxy-5,7,9,11-tetramethyl-1-oxacyclohexadeca-3,5,11,13-tetraen-2-one
• NSC 381866
• XDHNQDDQEHDUTM-JQWOJBOSSA-N
• Bafilomycin A1

• MDL： MFCD06795130
• Inchi： 1S/C35H58O9/c1-19(2)32-24(7)27(36)18-35(40,44-32)26(9)31(38)25(8)33-28(41-10)14-12-13-20(3)15-22(5)30(37)23(6)16-21(4)17-29(42-11)34(39)43-33/h12-14,16-17,19,22-28,30-33,36-38,40H,15,18H2,1-11H3/b14-12+,20-13+,21-16+,29-17-/t22-,23+,24-,25-,26-,27+,28-,30-,31+,32+,33+,35+/m0/s1
• InChI Key： XDHNQDDQEHDUTM-JQWOJBOSSA-N
• SMILES： O1[C@H]([C@@H](C)[C@@H](O)[C@@H]([C@]2(O)O[C@H](C(C)C)[C@@H](C)[C@H](O)C2)C)[C@@H](OC)C=CC=C(C)C[C@H](C)[C@H](O)[C@H](C)C=C(C)C=C(OC)C1=O |c:26,36,39,t:24|
• BRN： 4730700

Computed Properties

• Exact Mass: 622.40800
• Monoisotopic Mass: 622.40808342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 44
• Rotatable Bond Count: 7
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 6
• Topological Polar Surface Area: 135

Experimental Properties

• Density: 1.0594 (rough estimate)
• Melting Point: >106°C (dec.)
• Boiling Point: 582.86°C (rough estimate)
• Flash Point: 87℃
• Refractive Index: 1.5000 (estimate)
• Solubility: 溶于 DMSO（高达 5 mg/ml，加热）。
• Water Partition Coefficient: Soluble in methanol, ethanol, acetone and chloroform. Insoluble in water.
• PSA: 134.91000
• LogP: 4.69270
• Sensitiveness: Sensitive to heat and light
• pka: 12.66±0.70(Predicted)
• Solubility: Soluble in methanol, ethanol, acetone and chloroform. Insoluble in water.

Bafilomycin A1 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3172
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10
• RTECS：RN9781000
• Hazardous Material Identification：
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R36/37/38
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues
• Other Chemical Reagents